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Compound of Interest

Compound Name: Hypoxanthine-d2

Cat. No.: B12388944 Get Quote

Effective management and disposal of chemical waste are paramount for ensuring laboratory

safety and environmental protection. For researchers, scientists, and drug development

professionals handling Hypoxanthine-d2, a deuterated purine derivative, adherence to proper

disposal protocols is essential. Due to conflicting safety data for the parent compound,

Hypoxanthine, it is prudent to handle Hypoxanthine-d2 as a hazardous chemical. This guide

provides a comprehensive, step-by-step procedure for its safe disposal.

Chemical and Physical Properties
A summary of the key identifiers and properties for Hypoxanthine-d2 is presented below.

Understanding these characteristics is the first step in safe handling and disposal.

Property Value

Chemical Name Hypoxanthine-d2

Synonyms 1,7-Dihydro-6H-purin-6-one-d2; Purin-6-ol-d2

CAS Number 697807-02-6

Molecular Formula C₅H₂D₂N₄O

Molecular Weight 138.12 g/mol

Appearance Off-white to white solid/powder

Solubility Sparingly soluble in water
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Immediate Safety and Disposal Protocol
This section outlines the essential, step-by-step procedures for the safe handling and disposal

of Hypoxanthine-d2 waste. These protocols are designed to minimize risk to personnel and

the environment.

Step 1: Personal Protective Equipment (PPE)
Before handling Hypoxanthine-d2, ensure you are wearing appropriate PPE to prevent

exposure.

Gloves: Wear suitable chemical-resistant gloves.

Eye Protection: Use chemical safety goggles or glasses.

Lab Coat: A standard laboratory coat is required to protect clothing and skin.

Step 2: Waste Segregation and Collection
Proper segregation of chemical waste is critical to prevent dangerous reactions.

Designate a Waste Container: Use a clearly labeled, dedicated container for Hypoxanthine-
d2 solid waste. The container must be compatible with the chemical and have a secure,

tight-fitting lid.

Labeling: The waste container must be labeled as "Hazardous Waste" and should clearly

identify the contents, including the full chemical name ("Hypoxanthine-d2") and any other

components of the waste mixture.[1]

Solid Waste: Collect all solid Hypoxanthine-d2 waste, including contaminated items such as

weighing paper, pipette tips, and gloves, in the designated hazardous waste container.

Solutions: Aqueous solutions containing Hypoxanthine-d2 should be collected in a

separate, compatible, and clearly labeled hazardous waste container for liquids. Do not pour

any solution containing this chemical down the drain.[2]

Step 3: Storage of Chemical Waste
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All chemical waste must be stored safely in the laboratory prior to collection.

Satellite Accumulation Area (SAA): Store the sealed hazardous waste container in a

designated SAA within the laboratory. This area should be at or near the point of waste

generation.

Secondary Containment: Place the waste container in a secondary containment bin or tray to

contain any potential leaks or spills.

Segregation: Ensure the Hypoxanthine-d2 waste is stored separately from incompatible

materials, particularly strong oxidizing agents.

Step 4: Disposal of Empty Containers
Empty containers that once held Hypoxanthine-d2 must be decontaminated before being

discarded as regular trash.

Triple Rinsing: Rinse the empty container with a suitable solvent (such as water) three times.

Collect Rinsate: The first rinseate is considered hazardous and must be collected and

disposed of as liquid hazardous waste. Subsequent rinsates may also need to be collected

depending on local regulations.

Deface Label: Completely remove or deface the original chemical label on the container.

Final Disposal: Once triple-rinsed and with the label removed, the container can be disposed

of in the regular laboratory trash or recycling, depending on the container material.

Step 5: Arranging for Waste Pickup
Hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or equivalent department.

Request Pickup: When the waste container is full, or as per your institution's guidelines,

contact your EHS office to schedule a hazardous waste pickup.

Documentation: Complete any required waste disposal forms or tags provided by your EHS

office.
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Experimental Workflow & Disposal Decision
Process
The following diagram illustrates the logical workflow for the proper disposal of Hypoxanthine-
d2.
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Hypoxanthine-d2 Waste Management

Start: Hypoxanthine-d2 Waste Generated

Is the waste solid or liquid?

Is the original container empty?

Collect in labeled 'Hazardous Solid Waste' container

Solid

Collect in labeled 'Hazardous Liquid Waste' container

Liquid

Store in designated Satellite Accumulation Area (SAA) with secondary containment

Contact EHS for waste pickup

No

Triple rinse the container

Yes

Collect first rinsate as hazardous liquid waste Deface label and dispose of container in regular trash

Click to download full resolution via product page

Caption: Decision workflow for Hypoxanthine-d2 waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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